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Introduction
S4 (Andarine), also known as GTx-007, is a nonsteroidal selective androgen receptor

modulator (SARM) that has been investigated for its potential therapeutic applications in

conditions such as muscle wasting, osteoporosis, and benign prostatic hyperplasia.[1] As a

research compound, S4 has demonstrated tissue-selective anabolic effects, with a particular

affinity for muscle and bone tissue, while exhibiting partial agonist activity in the prostate.[2]

These application notes provide a summary of dosage information from preclinical studies and

detailed protocols for the preparation and administration of S4 Andarine in a research setting,

as well as methods for assessing its physiological effects.

Data Presentation
Table 1: S4 Andarine Dosage and Effects in
Orchidectomized Rats
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Dosage
Administration
Route

Duration Key Outcomes Reference

3 mg/kg/day
Subcutaneous

injection
8 weeks

- Restored

soleus muscle

mass and

strength to levels

of intact animals.

- Restored

levator ani

muscle mass. -

Increased total

body bone

mineral density,

with a greater

effect than

Dihydrotestoster

one (DHT). -

Minimal

stimulation of

prostate and

seminal vesicle

weight (16% and

17% of intact

controls,

respectively).

[3][4]

10 mg/kg/day Subcutaneous

injection

8 weeks - Similar anabolic

effects on

muscle mass

and strength as

the 3 mg/kg

dose. - Restored

castration-

induced loss of

lean body mass.

- Significantly

increased total

[3][4]
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body bone

mineral density.

Table 2: S4 Andarine In Vitro Activity
Parameter Value

Androgen Receptor Binding Affinity (Ki) 7.5 nM

Activity in Muscle Tissue Full Agonist

Activity in Prostate Tissue Partial Agonist

Experimental Protocols
Protocol 1: Preparation and Administration of S4
Andarine for In Vivo Studies
This protocol is based on methodologies reported in preclinical studies with rats.[3]

1. Materials:

S4 Andarine (GTx-007) powder
Dimethyl sulfoxide (DMSO)
Polyethylene glycol 300 (PEG300)
Sterile microcentrifuge tubes
Vortex mixer
Syringes and needles for subcutaneous injection

2. Vehicle Preparation:

Prepare a vehicle solution of 20% DMSO and 80% PEG300 (vol/vol).
In a sterile tube, add the required volume of DMSO.
Add the corresponding volume of PEG300 to achieve the 20:80 ratio.
Vortex thoroughly to ensure a homogenous solution.

3. S4 Andarine Solution Preparation:
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Determine the required concentration of S4 Andarine based on the desired dosage (e.g., 3
mg/kg or 10 mg/kg) and the injection volume.
Weigh the appropriate amount of S4 Andarine powder and place it in a sterile
microcentrifuge tube.
Add the prepared vehicle solution to the S4 Andarine powder.
Vortex the mixture until the S4 Andarine is completely dissolved. Gentle warming may be
applied if necessary to aid dissolution.

4. Administration:

The prepared S4 Andarine solution is administered via daily subcutaneous injections.
The dosage should be adjusted weekly based on the animal's body weight.[3]

Protocol 2: Assessment of Muscle Strength in Rats
This protocol describes a common method for assessing limb muscle strength in rodents.[5]

1. Apparatus:

Grip Strength Meter with a metal bar or grid.

2. Procedure:

Position the grip strength meter horizontally.
Hold the rat by its tail and lower it towards the apparatus.
Allow the animal to grasp the metal bar or grid with its forelimbs or hindlimbs.
Gently pull the rat backwards in the horizontal plane until its grip is released.
The meter will record the peak force exerted by the animal just before it loses its grip.
Perform multiple trials for each animal to ensure accuracy and calculate the average grip
strength.

Protocol 3: Assessment of Bone Mineral Density (BMD)
in Rats
This protocol outlines the use of Dual-Energy X-ray Absorptiometry (DEXA) for measuring BMD

in rats.[3][6][7][8]

1. Apparatus:
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DEXA scanner calibrated for small animal measurements.

2. Procedure:

Anesthetize the rat according to approved institutional animal care and use committee
protocols.
Place the anesthetized animal in a prone position on the scanning platform.
Perform a whole-body scan to measure total body bone mineral density.
For more detailed analysis, specific regions of interest, such as the femur and lumbar
vertebrae, can be scanned.
The DEXA software will analyze the scan data to provide BMD values (in g/cm²).

Mandatory Visualizations

S4 Andarine Androgen Receptor
 binds

PI3K
 activates

Akt
 activates

mTOR
 activates Protein Synthesis

(Muscle Hypertrophy)
 promotes

Click to download full resolution via product page

Caption: S4 Andarine Signaling Pathway in Skeletal Muscle.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b560321?utm_src=pdf-body-img
https://www.benchchem.com/product/b560321?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Administration

Assessment

Data Analysis

Prepare S4 Andarine
Solution in Vehicle

Daily Subcutaneous
Injection to Rats

Measure Muscle Strength
(Grip Strength Meter)

Measure Bone Mineral Density
(DEXA)

Analyze and
Compare Data

Click to download full resolution via product page

Caption: Experimental Workflow for In Vivo S4 Andarine Studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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